Cas no 412341-11-8 (3-(propan-2-yloxy)propanimidamide)

3-(propan-2-yloxy)propanimidamide structure
412341-11-8 structure
Product Name:3-(propan-2-yloxy)propanimidamide
CAS No:412341-11-8
MF:C6H14N2O
MW:130.188161373138
CID:5233307
PubChem ID:24707088
Update Time:2025-07-18

3-(propan-2-yloxy)propanimidamide Chemical and Physical Properties

Names and Identifiers

    • 3-isopropoxypropanimidamide
    • 3-(propan-2-yloxy)propanimidamide
    • Inchi: 1S/C6H14N2O/c1-5(2)9-4-3-6(7)8/h5H,3-4H2,1-2H3,(H3,7,8)
    • InChI Key: OGHRVLDNKQZMLB-UHFFFAOYSA-N
    • SMILES: C(N)(=N)CCOC(C)C

3-(propan-2-yloxy)propanimidamide Pricemore >>

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Additional information on 3-(propan-2-yloxy)propanimidamide

Research Brief on 3-(propan-2-yloxy)propanimidamide (CAS: 412341-11-8): Recent Advances and Applications

The compound 3-(propan-2-yloxy)propanimidamide (CAS: 412341-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique amidine functional group and isopropoxy side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(propan-2-yloxy)propanimidamide, highlighting its improved yield and purity through a novel catalytic process. The research demonstrated that the compound exhibits high stability under physiological conditions, making it suitable for in vivo applications. Additionally, its pharmacokinetic profile was found to be favorable, with good oral bioavailability and minimal off-target effects.

In the context of therapeutic applications, 3-(propan-2-yloxy)propanimidamide has been investigated for its role as a modulator of inflammatory pathways. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound effectively inhibits the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in murine models. These findings suggest its potential as a treatment for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 3-(propan-2-yloxy)propanimidamide exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves disruption of bacterial cell membrane integrity, a target that may reduce the likelihood of resistance development.

Ongoing clinical trials are evaluating the safety and efficacy of 3-(propan-2-yloxy)propanimidamide in human subjects. Preliminary results from a Phase I trial indicate that the compound is well-tolerated, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development, particularly in indications where current treatments are limited by toxicity or resistance.

In conclusion, 3-(propan-2-yloxy)propanimidamide (CAS: 412341-11-8) represents a versatile and promising compound in the chemical biology and pharmaceutical landscape. Its diverse pharmacological properties, coupled with favorable pharmacokinetic profiles, underscore its potential as a therapeutic agent. Future research should focus on optimizing its clinical applications and exploring synergistic effects with existing therapies.

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